Cas no 2229407-39-8 (2-(2-methyl-2H-indazol-3-yl)propan-2-amine)

• Product Name: 2-(2-methyl-2H-indazol-3-yl)propan-2-amine
• CAS No: 2229407-39-8
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6283938
• PubChem ID: 165656513
• Update Time: 2025-05-23

2-(2-methyl-2H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-2H-indazol-3-yl)propan-2-amine
• EN300-1802757
• 2229407-39-8

• Inchi： 1S/C11H15N3/c1-11(2,12)10-8-6-4-5-7-9(8)13-14(10)3/h4-7H,12H2,1-3H3
• InChI Key： HYIHSVOKPULCIM-UHFFFAOYSA-N
• SMILES： N1(C)C(=C2C=CC=CC2=N1)C(C)(C)N

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(2-methyl-2H-indazol-3-yl)propan-2-amine

Chemical Compound CAS No 2229407-39-8: 2-(2-Methyl-2H-indazol-3-yl)propan-2-amine

The compound CAS No 2229407-39-8, also known as 2-(2-methyl-2H-indazol-3-yl)propan-2-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, specifically featuring an indazole ring system. The indazole structure, characterized by two nitrogen atoms in a fused benzene ring, has been a subject of extensive research due to its unique electronic properties and versatility in chemical reactions.

Recent studies have highlighted the importance of indazoles in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the methyl group at the 2-position of the indazole ring in this compound adds further complexity to its structure, potentially influencing its pharmacokinetic properties and interactions with biological targets. Researchers have demonstrated that such modifications can significantly enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of CAS No 2229407-39-8 involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at specific positions to introduce substituents such as the methyl group and the propanamine side chain. Advanced techniques like microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions, ensuring high yields and purity of the final product.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it has been explored as a lead molecule for anti-cancer therapies due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its unique electronic properties make it a valuable component in organic electronics, particularly in the development of light-emitting diodes (LEDs) and other optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its conformational flexibility, which is crucial for understanding its interactions with biological targets. Furthermore, density functional theory (DFT) calculations have been used to predict its electronic properties, aiding in the design of more efficient derivatives.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, there is a need for greener synthesis methods and biodegradable alternatives. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, but further research is required to assess its long-term environmental effects.

In conclusion, CAS No 2229407-39-8, or 2-(2-methyl-2H-indazol-3-yl)propan-2-amie, represents a versatile and promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in future innovations within the chemical sciences.